Cas no 1177287-86-3 (5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride)

• Product Name: 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride
• CAS No: 1177287-86-3
• MF: C₁₀H₁₂ClN₃O₂S
• MW: 273.739179611206
• CID: 4575219
• Update Time: 2025-05-27

5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• BIO-FARMA BF001900
• 5-(2,4-DIMETHOXYPHENYL)-1,3,4-THIADIAZOL-2-YLAMINE HYDROCHLORIDE
• 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine, HCl
• 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride

• Inchi： 1S/C10H11N3O2S.ClH/c1-14-6-3-4-7(8(5-6)15-2)9-12-13-10(11)16-9;/h3-5H,1-2H3,(H2,11,13);1H
• InChI Key： JOKDTBWLQOYDNU-UHFFFAOYSA-N
• SMILES： O(C1C=C(OC)C=CC=1C1SC(N)=NN=1)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride

Comprehensive Overview of 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride (CAS No. 1177287-86-3)

5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride (CAS No. 1177287-86-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiadiazole core and dimethoxyphenyl substituents, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride features a 1,3,4-thiadiazole ring, a heterocyclic scaffold known for its diverse pharmacological activities. The presence of the 2,4-dimethoxyphenyl group enhances its solubility and bioavailability, which are critical factors in medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, a hot topic in cancer research, due to its ability to interact with key enzymatic pathways.

In the context of current trends, 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride aligns with the growing demand for small-molecule therapeutics. With the rise of precision medicine and targeted drug delivery, this compound’s modular structure allows for further derivatization to optimize its efficacy. Questions such as "How does thiadiazole derivatives work in drug design?" or "What are the latest advancements in kinase inhibitors?" are frequently searched, reflecting the compound’s relevance in modern research.

From a synthetic perspective, the preparation of 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride involves multi-step organic reactions, including cyclization and functional group modifications. Its hydrochloride salt form improves stability, making it suitable for storage and handling in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity.

The compound’s potential extends beyond oncology. Recent publications have investigated its role in anti-inflammatory and antimicrobial applications, addressing global health challenges like antibiotic resistance. This versatility makes 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride a valuable tool for interdisciplinary research, bridging gaps between chemistry, biology, and medicine.

In summary, 5-(2,4-Dimethoxyphenyl)-1,3,4-thiadiazol-2-ylamine Hydrochloride (CAS No. 1177287-86-3) represents a compelling area of study in contemporary science. Its structural features, combined with its broad applicability, position it at the forefront of drug discovery and biochemical innovation. As research continues to unfold, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing therapeutic technologies.